7-Fluorobenzofuran-4-carbaldehyde

• CAS No.: 199391-59-8
• Molecular Formula: C9H5FO2
• Molecular Weight: 164.13 g/mol
• IUPAC Name: 7-fluoro-1-benzofuran-4-carbaldehyde
• InChI: InChI=1S/C9H5FO2/c10-8-2-1-6(5-11)7-3-4-12-9(7)8/h1-5H
• InChI Key: QBYIPNHVKFERGT-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1C=O)C=CO2)F
• Synonyms: 4-Benzofurancarboxaldehyde, 7-fluoro-

Description

7-Fluorobenzofuran-4-carbaldehyde, also known as this compound, is a useful research compound. Its molecular formula is C9H5FO2 and its molecular weight is 164.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the N-methylmorpholine-N-oxide (22.24) in acetonitrile (250 ml) containing 3 Å molecular sieves (8.71 g) was stirred at room temperature overnight, then cooled in ice. A solution of 4-bromomethyl-7-fluoro-benzofuran (23.45 g) in acetonitrile (50 ml) was added and the mixture stirred for 4 h. The mixture was filtered and the filtrate evaporated to dryness. Water and ether were added to the residue and the organic phase separated, washed with brine (2×200 ml), dried (MgSO4) and evaporated. The residue was triturated under ether (50 ml) and filtered to give the title compound as a pale yellow solid (5.45 g)